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Get Quote

The table below summarizes the core information available for Lancilactone A.

Property Description

Classification Triterpene lactone [1]

Molecular Formula C₃₀H₄₀O₅ [1]

Molecular Weight 480.64 g/mol [1]

CAS Number 218915-15-2 [1]

Reported Bioactivity Information for Lancilactone A is not provided in the search results.

Related Research and Key Concepts

Research on closely related compounds can offer valuable context for understanding Lancilactone A's

potential.

Anti-HIV Activity in Analogues: A very similar compound, Lancilactone C, has demonstrated
significant anti-HIV activity. It inhibits HIV replication in H9 lymphocytes and is noted for its non-
cytotoxicity, making it a promising candidate for future AIDS therapeutic development [2] [3].
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Structural Revision via Total Synthesis: A 2023 study achieved the first total synthesis of the

proposed structure of Lancilactone C. This work led to a revision of its true structure, highlighting
the complexity of triterpenoid analysis and the importance of synthetic verification in drug discovery

[2] [3].
Triterpenoids as Antiviral Agents: Triterpenoids are a broad class of natural products known for

diverse bioactivities. Recent reviews summarize their excellent antiviral activities against viruses like
HIV, influenza, and hepatitis, often by blocking viral entry or replication [4].

Research Workflow for Triterpenoid Drug Discovery

The following chart illustrates the key stages and considerations in the research and development process for

triterpenoid-based therapeutics, based on current scientific approaches.
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Experimental Approaches in Current Research
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For researchers, the following methodologies are central to advancing this field.

Total Synthesis and Structure Verification: Recent work on Lancilactone C employed a novel
domino [4 + 3] cycloaddition reaction, which involved oxidation, a Diels-Alder reaction, elimination,

and electrocyclization. This complex synthesis was crucial for confirming the compound's correct
structure [2].

Structure-Activity Relationship (SAR) Studies: SAR is a fundamental process in drug design. It
involves systematically altering the molecular structure of a lead compound (e.g., by modifying

functional groups) and testing how these changes affect its biological activity and properties. This
helps identify which parts of the molecule are essential for its function [5] [6] [7].

Biosynthetic Engineering for Production: A major challenge with rare natural compounds is supply.
One strategy is heterologous biosynthesis, where the genetic pathways for producing the

compound are engineered into a host organism like E. coli. This allows for sustainable, large-scale
production for research and development [8] [9].

Research Summary

Lancilactone A is an established triterpene lactone, though its specific biological activity requires further

investigation. The broader Lancilactone family shows significant promise, particularly for non-cytotoxic

anti-HIV therapy. Current research is focused on overcoming challenges in structural verification and

scalable production through advanced synthetic and biosynthetic methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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